Cas no 1183361-32-1 (N-(piperidin-4-yl)quinolin-5-amine)

• Product Name: N-(piperidin-4-yl)quinolin-5-amine
• CAS No: 1183361-32-1
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 6072481
• PubChem ID: 54902861
• Update Time: 2025-06-30

N-(piperidin-4-yl)quinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(piperidin-4-yl)quinolin-5-amine
• 5-Quinolinamine, N-4-piperidinyl-
• AKOS005810508
• N-piperidin-4-ylquinolin-5-amine
• 1183361-32-1
• CS-0257658
• EN300-6748965

• Inchi： 1S/C14H17N3/c1-4-13-12(3-2-8-16-13)14(5-1)17-11-6-9-15-10-7-11/h1-5,8,11,15,17H,6-7,9-10H2
• InChI Key： IOXKHPMEVPDLGE-UHFFFAOYSA-N
• SMILES： N1C2C(=C(NC3CCNCC3)C=CC=2)C=CC=1

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 413.0±40.0 °C(Predicted)
• pka: 10.01±0.10(Predicted)

Additional information on N-(piperidin-4-yl)quinolin-5-amine

N-(Piperidin-4-yl)Quinolin-5-amine: A Comprehensive Overview

N-(Piperidin-4-yl)quinolin-5-amine (CAS No. 1183361-32-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and cancer. This article provides a detailed overview of N-(Piperidin-4-yl)quinolin-5-amine, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties:

N-(Piperidin-4-yl)quinolin-5-amine is a small molecule with the molecular formula C₁₅H₁₈N₃. The compound consists of a quinoline ring system linked to a piperidine ring through an amine group. The quinoline moiety is a common scaffold in many bioactive compounds due to its ability to interact with various biological targets, such as enzymes, receptors, and ion channels. The piperidine ring, on the other hand, adds flexibility and can enhance the compound's pharmacokinetic properties, such as solubility and bioavailability.

The chemical structure of N-(Piperidin-4-yl)quinolin-5-amine can be represented as:

C15H18N3

The compound is typically synthesized through a multi-step process involving the coupling of 5-chloroquinoline with 4-piperidinemethanamine. This synthesis method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

Biological Activities:

N-(Piperidin-4-yl)quinolin-5-amine has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the key areas of interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin receptors (5-HT receptors), which play a crucial role in regulating mood, sleep, and cognitive functions. By modulating these receptors, N-(Piperidin-4-yl)quinolin-5-amine may have applications in the treatment of mood disorders such as depression and anxiety.

In addition to its effects on serotonin receptors, N-(Piperidin-4-yl)quinolin-5-amine has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in various inflammatory diseases. This makes it a potential candidate for the development of anti-inflammatory drugs.

Cancer Research:

The potential of N-(Piperidin-4-yl)quinolin-5-amine in cancer therapy has also been explored. Recent studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by targeting specific signaling pathways. For example, it has been found to inhibit the PI3K/AKT/mTOR pathway, which is often dysregulated in various types of cancer. By disrupting this pathway, N-(Piperidin-4-yl)quinolin-5-amine can potentially slow down tumor growth and improve treatment outcomes.

Clinical Trials and Future Directions:

The promising preclinical results with N-(Piperidin-4-yl)quinolin-5-amine have led to its advancement into clinical trials. Several Phase I and II trials are currently underway to evaluate the safety and efficacy of this compound in treating various conditions. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In addition to ongoing clinical trials, researchers are also exploring combination therapies involving N-(Piperidin-4-y l)quinolin -5 -amine strong > . For instance , combining this compound with existing drugs or other novel compounds may enhance its therapeutic effects while reducing side effects . This approach is particularly relevant in the treatment of complex diseases such as cancer , where multiple targets need to be addressed simultaneously . p > < p > Future research on N -( Piperidin -4 -yl ) quinolin -5 -amine will likely focus on optimizing its pharmacological properties , identifying new therapeutic applications , and developing more effective delivery systems . Advances in computational methods and high-throughput screening technologies will play a crucial role in accelerating these efforts . p > < p > In conclusion , N -( Piperidin -4 -yl ) quinolin -5 -amine ( CAS No . 1183361 -32 -1 ) represents an exciting opportunity in the field of medicinal chemistry . Its unique chemical structure , coupled with its diverse biological activities , makes it a promising candidate for the development of novel therapeutics . As research continues to advance , we can expect to see more innovative applications of this compound in both clinical settings and basic scientific investigations . p > article > response >